Cas no 1251603-84-5 (ethyl 3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoate)

• Product Name: ethyl 3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoate
• CAS No: 1251603-84-5
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 6001688
• PubChem ID: 49670246
• Update Time: 2024-01-16

ethyl 3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoate
• ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate
• F5103-0363
• VU0635871-1
• ethyl 4-oxo-4-(2-thiophen-3-ylethylamino)butanoate
• AKOS009267932
• ethyl 3-{[2-(thiophen-3-yl)ethyl]carbamoyl}propanoate
• 1251603-84-5

• Inchi： 1S/C12H17NO3S/c1-2-16-12(15)4-3-11(14)13-7-5-10-6-8-17-9-10/h6,8-9H,2-5,7H2,1H3,(H,13,14)
• InChI Key： UKACRUMPXJYIHV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters